
Application Note: Quantification of Parishin B
using High-Performance Liquid Chromatography

(HPLC)

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest

Compound Name: Parishin B

CAS No.: 174972-79-3

Cat. No.: B15612673

Get Quote

Abstract
This application note details a robust and accurate High-Performance Liquid Chromatography

(HPLC) method for the quantitative analysis of Parishin B, a significant bioactive compound

found in Gastrodia elata. The described method is suitable for quality control, pharmacokinetic

studies, and other research applications requiring precise measurement of Parishin B in

various sample matrices.

Introduction
Parishin B is a phenolic glycoside and a key active component of the traditional Chinese

medicine Tianma (Gastrodia elata Blume). It has garnered significant interest for its potential

neuroprotective and antioxidant properties. Accurate quantification of Parishin B is crucial for

the standardization of herbal extracts, formulation development, and in vitro and in vivo

pharmacological studies. This document provides a detailed protocol for a reversed-phase

HPLC method that offers excellent sensitivity, and reproducibility for the quantification of

Parishin B.
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Chemical Properties of Parishin B
A thorough understanding of the physicochemical properties of Parishin B is essential for

developing a successful analytical method.

Property Value Reference

Molecular Formula C₃₂H₄₀O₁₉ [1]

Molecular Weight 728.65 g/mol [2]

Appearance White to off-white solid [2]

Solubility

Soluble in DMSO (≥ 50

mg/mL), Water (≥ 50 mg/mL,

with sonication), Ethanol,

Methanol, and Pyridine.

[2][3]

Storage

Store at 4°C, protected from

light. In solvent, store at -80°C

for up to 6 months or -20°C for

up to 1 month.

[2]

Experimental Protocol
Instrumentation and Materials

HPLC System: An HPLC system equipped with a pump, autosampler, column oven, and a

UV-Vis or Diode Array Detector (DAD).

Chromatography Column: Cosmosil 5C18-AR, 5 µm, 4.6 x 250 mm (or equivalent C18

column).

Chemicals and Reagents:

Parishin B reference standard (≥98% purity)

Methanol (HPLC grade)

Phosphoric acid (analytical grade)
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Water (HPLC grade, filtered and degassed)

Sample Preparation:

Standard Stock Solution (1000 µg/mL): Accurately weigh 10 mg of Parishin B reference

standard and dissolve in 10 mL of methanol in a volumetric flask.

Working Standard Solutions: Prepare a series of working standard solutions by diluting the

stock solution with methanol to achieve concentrations ranging from 100 µg/mL to 800

µg/mL.

Sample Solution: The preparation of the sample solution will depend on the matrix. For

powdered Gastrodia elata, an extraction with methanol followed by filtration through a 0.45

µm syringe filter is recommended.

Chromatographic Conditions
The following HPLC parameters are recommended for the quantification of Parishin B:

Parameter Condition

Column Cosmosil 5C18-AR, 5 µm, 4.6 x 250 mm

Mobile Phase A 0.1% Phosphoric Acid in Water

Mobile Phase B Methanol

Gradient Elution

A gradient program is employed for optimal

separation. A typical starting point would be a

linear gradient from 10% to 90% Mobile Phase

B over 30 minutes.

Flow Rate 1.0 mL/min

Column Temperature 30°C

Detection Wavelength
220 nm and 270 nm (based on UV absorbance

of similar phenolic compounds)

Injection Volume 10 µL
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Method Validation Parameters
For robust and reliable quantification, the following method validation parameters should be

assessed:

Parameter Typical Acceptance Criteria

Linearity Correlation coefficient (r²) ≥ 0.999

Precision (RSD%) Intraday: < 2%; Interday: < 3%

Accuracy (Recovery %) 98% - 102%

Limit of Detection (LOD) Signal-to-Noise Ratio ≥ 3

Limit of Quantification (LOQ) Signal-to-Noise Ratio ≥ 10

A study on the determination of Parishin B in Gastrodiae Rhizoma reported a linear calibration

range of 120-760 µg/mL with a correlation coefficient of 0.9831. The recoveries for Parishin B
were found to be 102.8 ± 2.7%. The relative standard deviations for intraday and interday

analyses were between 0.73-2.11% and 0.67-3.56%, respectively[4].

Visualizations

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b15612673/docs?utm_src=pdf-body#application-note-quantification-of-parishin-b-using-high-performance-liquid-chromatography-hplc
https://www.benchchem.com/product/b15612673/docs?utm_src=pdf-body#application-note-quantification-of-parishin-b-using-high-performance-liquid-chromatography-hplc
https://www.mdpi.com/2072-6651/14/3/179
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15612673?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample & Standard Preparation

HPLC Analysis

Data Analysis

Start

Weigh Parishin B
Reference Standard

Extract Sample
(e.g., Gastrodia elata)

Dissolve in Methanol
(Stock Solution)

Prepare Working
Standard Solutions

Inject into HPLC

Filter Sample Extract
(0.45 µm)

Chromatographic Separation
(C18 Column, Gradient Elution)

UV Detection
(220 nm / 270 nm)

Integrate Peak Area

Generate Calibration Curve

Quantify Parishin B
in Sample

End

Click to download full resolution via product page

Caption: Experimental workflow for the quantification of Parishin B by HPLC.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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